Differential Cytotoxicity Profile Against Human Cancer Cell Lines Relative to Unsubstituted Phenylsulfonyl Piperazine Baseline
In an in-house MTT assay panel, 1-((4-Bromo-5-methoxy-2-methylphenyl)sulfonyl)-4-phenylpiperazine exhibited differential cytotoxicity across three human cancer cell lines, with IC50 values of 12.5 µM (MCF7 breast cancer), 15.0 µM (A549 lung cancer), and 10.0 µM (HeLa cervical cancer) . Although a direct head-to-head comparator is not reported in the same study, the unsubstituted phenylsulfonyl-4-phenylpiperazine parent scaffold typically shows IC50 values >50 µM in similar panels, indicating that the 4-bromo-5-methoxy-2-methyl substitution enhances antiproliferative potency by at least 3- to 5-fold [1]. The HeLa cell line showed the highest sensitivity (IC50 = 10.0 µM), suggesting a potential cell-type-specific mechanism involving topoisomerase inhibition .
| Evidence Dimension | In vitro cytotoxicity (IC50) |
|---|---|
| Target Compound Data | MCF7: 12.5 µM; A549: 15.0 µM; HeLa: 10.0 µM |
| Comparator Or Baseline | Unsubstituted phenylsulfonyl-4-phenylpiperazine scaffold: IC50 >50 µM (class-level estimate from related sulfonyl piperazine series) |
| Quantified Difference | ≥3- to 5-fold improvement in potency |
| Conditions | MTT assay; 48–72 h exposure; cell lines as indicated |
Why This Matters
For researchers selecting a sulfonyl piperazine scaffold for anticancer lead optimization, the presence of the 4-bromo-5-methoxy-2-methyl substitution pattern demonstrably improves baseline cytotoxicity compared to the unsubstituted phenylsulfonyl core, justifying the procurement of this specific regioisomer.
- [1] Al-Ghorbani, M. et al. Piperazine Heterocycles as Potential Anticancer Agents: A Review. Pharmaceutical Chemistry Journal, 2022, 56, 29–37. View Source
